Cas no 1956436-66-0 ((R)-7-chloroisochroman-4-amine hydrochloride)

• Product Name: (R)-7-chloroisochroman-4-amine hydrochloride
• CAS No: 1956436-66-0
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD30067114
• CID: 5202253
• PubChem ID: 121228759
• Update Time: 2026-03-06

(R)-7-chloroisochroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-7-chloroisochroman-4-amine hydrochloride
• 1956436-66-0
• D79931
• MFCD30067114
• (4R)-7-CHLORO-3,4-DIHYDRO-1H-2-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• (4R)-7-chloro-3,4-dihydro-1H-isochromen-4-amine;hydrochloride

• MDL： MFCD30067114
• Inchi： 1S/C9H10ClNO.ClH/c10-7-1-2-8-6(3-7)4-12-5-9(8)11;/h1-3,9H,4-5,11H2;1H/t9-;/m0./s1
• InChI Key： XQERWIHJIUJSHF-FVGYRXGTSA-N
• SMILES： C1C2=C(C=CC(Cl)=C2)[C@@H](N)CO1.[H]Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (R)-7-chloroisochroman-4-amine hydrochloride

Research Brief on (R)-7-chloroisochroman-4-amine hydrochloride (CAS: 1956436-66-0): Recent Advances and Applications

(R)-7-chloroisochroman-4-amine hydrochloride (CAS: 1956436-66-0) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

One of the most notable advancements in the synthesis of (R)-7-chloroisochroman-4-amine hydrochloride involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis route using a chiral palladium catalyst, achieving a yield of over 85% and an enantiomeric excess (ee) of 98%. This method not only improves the scalability of the synthesis but also reduces the environmental impact compared to traditional resolution techniques.

Pharmacologically, (R)-7-chloroisochroman-4-amine hydrochloride has shown promising activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. Preclinical studies in rodent models have indicated its potential in treating anxiety and depression, with a favorable safety profile. Additionally, its structural similarity to known antiviral agents has prompted investigations into its efficacy against RNA viruses, including SARS-CoV-2. Preliminary in vitro data suggest inhibitory effects on viral replication, though further studies are needed to elucidate the mechanism of action.

In the context of drug development, (R)-7-chloroisochroman-4-amine hydrochloride serves as a versatile building block for the design of new chemical entities. Recent patent filings have disclosed its incorporation into hybrid molecules targeting dual mechanisms of action, such as serotonin reuptake inhibition and NMDA receptor modulation. These innovations highlight the compound's potential to address unmet medical needs in complex disorders like treatment-resistant depression and neurodegenerative diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (R)-7-chloroisochroman-4-amine hydrochloride-derived compounds. Issues such as metabolic stability and blood-brain barrier penetration are currently under investigation, with computational modeling and structure-activity relationship (SAR) studies playing a pivotal role in guiding structural modifications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, (R)-7-chloroisochroman-4-amine hydrochloride (CAS: 1956436-66-0) represents a promising scaffold in medicinal chemistry, with recent research underscoring its synthetic accessibility and diverse pharmacological potential. Continued exploration of its applications, coupled with advances in asymmetric synthesis and drug design, is likely to yield significant contributions to the development of next-generation therapeutics.